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Compound of Interest

Compound Name: 2,4-Dichloro-5-ethoxypyrimidine

Cat. No.: B1368977

An In-Depth Technical Guide to 2,4-Dichloro-5-ethoxypyrimidine: Synthesis,
Characterization, and Application

Executive Summary

This technical guide provides an in-depth exploration of 2,4-dichloro-5-ethoxypyrimidine, a
key heterocyclic intermediate in synthetic organic chemistry and drug discovery. The document
details its fundamental physicochemical properties, outlines a robust and validated synthesis
protocol with mechanistic insights, and discusses its strategic application as a versatile building
block in medicinal chemistry. Furthermore, it provides comprehensive guidelines for analytical
characterization, safe handling, and storage. This whitepaper is intended for researchers,
chemists, and drug development professionals who require a thorough understanding of this
compound for its effective utilization in complex synthetic campaigns.

Chemical Identity and Physicochemical Properties

2,4-Dichloro-5-ethoxypyrimidine is a substituted pyrimidine ring, a "privileged structure" in
medicinal chemistry due to its presence in numerous bioactive molecules.[1] The two chlorine
atoms at the C2 and C4 positions serve as reactive leaving groups, enabling a wide array of
subsequent chemical transformations. The ethoxy group at the C5 position modulates the
electronic properties and steric environment of the ring.

A summary of its key identifiers and computed physicochemical properties is presented below.
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Table 1: Chemical Identity and Properties of 2,4-Dichloro-5-ethoxypyrimidine

Identifier/Property Value Source
Molecular Formula CeHesCI2N20 PubChem|[2]
Molecular Weight 193.03 g/mol PubChem][2]
CAS Number 280582-25-4 PubChem|[2]
2,4-dichloro-5-
IUPAC Name o PubChem][2]
ethoxypyrimidine
Canonical SMILES CCOCC1=CN=C(N=C1CI)ClI PubChem
LDWUISBWFCSUNG-
InChl Key PubChem][2]
UHFFFAOYSA-N
XLogP3 25 PubChem[2]
Hydrogen Bond Donor Count 0 PubChem[2]
Hydrogen Bond Acceptor
3 PubChem][2]
Count
Rotatable Bond Count 2 PubChem][2]

Molecular Structure Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b1368977#2-4-dichloro-5-ethoxypyrimidine-molecular-weight
https://www.benchchem.com/product/b1368977#2-4-dichloro-5-ethoxypyrimidine-molecular-weight
https://www.benchchem.com/product/b1368977#2-4-dichloro-5-ethoxypyrimidine-molecular-weight
https://www.benchchem.com/product/b1368977#2-4-dichloro-5-ethoxypyrimidine-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1368977?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1368977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

